Cas no 2171895-53-5 (4-(dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride)

• Product Name: 4-(dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride
• CAS No: 2171895-53-5
• MF: C₉H₁₈FNO₂S
• MW: 223.308125019073
• CID: 5888543
• PubChem ID: 165501850
• Update Time: 2025-06-26

4-(dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride
• 2171895-53-5
• EN300-1451140

• Inchi： 1S/C9H18FNO2S/c1-9(11(2)3)6-4-8(5-7-9)14(10,12)13/h8H,4-7H2,1-3H3
• InChI Key： GTOBIPUCBPTFLA-UHFFFAOYSA-N
• SMILES： S(C1CCC(C)(CC1)N(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 223.10422815g/mol
• Monoisotopic Mass: 223.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride

4-(Dimethylamino)-4-Methylcyclohexane-1-Sulfonyl Fluoride: A Key Intermediate in Modern Pharmaceutical Chemistry

4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride (CAS No. 2171895-53-5) has emerged as a pivotal compound in the field of pharmaceutical chemistry due to its unique structural properties and versatile synthetic applications. This compound, characterized by its cyclohexane ring substituted with both dimethylamino and methyl groups, along with a sulfonate fluoride functional group, represents a critical intermediate in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its potential in targeting specific biological pathways, making it a focal point for researchers aiming to address unmet medical needs.

4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride is structurally distinct from conventional sulfonating agents due to the presence of the dimethylamino group, which introduces electron-donating characteristics. This feature enhances the compound's reactivity in nucleophilic substitution reactions, enabling its use in the synthesis of diverse bioactive molecules. The molecule's stability under controlled reaction conditions further underscores its utility in pharmaceutical synthesis, where precise control over reaction parameters is essential.

Recent studies have demonstrated the application of 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride in the development of small-molecule inhibitors targeting protein kinases, a class of enzymes implicated in various diseases including cancer and autoimmune disorders. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the successful incorporation of this compound as a key intermediate in the synthesis of a novel inhibitor for the Aurora kinase family. The inhibitor exhibited potent antiproliferative activity against leukemia cell lines, highlighting the compound's role in advancing targeted cancer therapies.

The 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride molecule's functional group, the sulfonate fluoride, plays a critical role in its reactivity. This group facilitates the formation of sulfonate esters, which are commonly used in the synthesis of phosphodiesterase inhibitors and other therapeutic agents. The ability to modulate the reactivity of the sulfonate fluoride through the introduction of electron-donating or electron-withdrawing groups has opened new avenues for the design of multifunctional drug candidates.

Advancements in computational chemistry have further expanded the potential applications of 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride. Molecular modeling studies have revealed that the compound's three-dimensional structure can be optimized to enhance interactions with specific protein targets. For example, a 2024 study published in ACS Chemical Biology utilized docking simulations to predict the binding affinity of this compound with the SARS-CoV-2 main protease, suggesting its potential as a lead compound for antiviral drug development.

The synthesis of 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride involves a multi-step process that requires careful control of reaction conditions. The first step typically involves the formation of the cyclohexane ring through a cycloaddition reaction, followed by the introduction of the dimethylamino and methyl groups. The final step, the conversion of the sulfonate group into the fluoride derivative, is critical for achieving the desired reactivity and selectivity in subsequent synthetic steps.

Recent innovations in green chemistry have led to the development of more sustainable methods for synthesizing 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride. These methods emphasize the use of environmentally friendly solvents and catalysts, reducing the ecological footprint of the synthesis process. A 2023 study in Green Chemistry demonstrated the successful application of a microwave-assisted synthesis approach, which significantly reduced reaction time and energy consumption while maintaining high yield and purity of the final product.

The biological activity of 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride has been explored in various preclinical studies. In vitro experiments have shown that compounds derived from this intermediate exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase enzymes. This finding has sparked interest in its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies of compounds synthesized from 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride have revealed promising results in terms of bioavailability and metabolic stability. A 2022 study in Drug Metabolism and Disposition reported that a derivative of this compound demonstrated improved oral bioavailability compared to traditional sulfonamide-based drugs, suggesting its potential for oral administration in therapeutic applications.

The versatility of 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride extends to its application in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides while offering enhanced stability and bioavailability. A 2024 study in Organic & Biomolecular Chemistry described the use of this compound as a key intermediate in the development of a peptidomimetic inhibitor of the HIV-1 protease, highlighting its role in the design of next-generation antiretroviral therapies.

As the field of pharmaceutical chemistry continues to evolve, the role of 4-(Dimethylamino)-4-methylcyclohexane-1-sulfonyl fluoride is expected to expand further. Ongoing research is focused on optimizing its synthetic routes to achieve higher yields and purity, as well as exploring its potential in the development of novel therapeutics for a wide range of diseases. The compound's unique structural features and reactivity profile make it an invaluable tool for medicinal chemists seeking to address complex biological challenges.